Cas no 1892504-99-2 (2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid)

• Product Name: 2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid
• CAS No: 1892504-99-2
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5909226
• PubChem ID: 116987179
• Update Time: 2025-05-20

2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid
• 1892504-99-2
• EN300-1999047

• Inchi： 1S/C13H14O3/c1-8(13(14)15)7-12-9(2)10-5-3-4-6-11(10)16-12/h3-6,8H,7H2,1-2H3,(H,14,15)
• InChI Key： HLYSXLAHUZITHR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid

Comprehensive Overview of 2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid (CAS No. 1892504-99-2)

2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid (CAS No. 1892504-99-2) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This compound, characterized by its benzofuran core and propanoic acid side chain, has garnered attention due to its unique structural features and reactivity. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents.

The molecular structure of 2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid includes a benzofuran ring system, which is known for its bioactivity and stability. The presence of the methyl groups at specific positions enhances its lipophilicity, making it a candidate for improving drug delivery systems. Current trends in pharmaceutical research highlight the demand for benzofuran derivatives, as they exhibit promising therapeutic properties with fewer side effects.

In material science, 2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid is being investigated for its potential in creating advanced polymers and coatings. Its ability to form stable bonds with other organic molecules makes it valuable for developing high-performance materials. Recent studies have focused on its role in sustainable chemistry, aligning with the global push for eco-friendly alternatives in industrial applications.

The synthesis of 2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and ester hydrolysis. These methods ensure high purity and yield, which are critical for research and commercial use. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity, ensuring compliance with industry standards.

One of the most searched questions related to this compound is: "What are the applications of 2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid in medicine?" Current research suggests its potential as a bioactive scaffold for designing new drugs targeting chronic diseases. Its anti-inflammatory and antioxidant properties are particularly noteworthy, with ongoing studies exploring its efficacy in treating conditions like arthritis and neurodegenerative disorders.

Another trending topic is the safety profile of 2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid. While preliminary data indicate low toxicity, comprehensive toxicological studies are essential to validate its suitability for human use. Researchers are also investigating its environmental impact, ensuring that its production and disposal align with green chemistry principles.

From a commercial perspective, the demand for benzofuran-based compounds like 2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid is rising, driven by advancements in drug development and material science. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the growing needs of academic and industrial researchers.

In summary, 2-methyl-3-(3-methyl-1-benzofuran-2-yl)propanoic acid (CAS No. 1892504-99-2) represents a versatile compound with broad applications in pharmaceuticals and materials. Its unique structure, combined with ongoing research into its properties, positions it as a valuable asset in modern chemistry. As interest in sustainable and bioactive compounds continues to grow, this compound is poised to play a pivotal role in future innovations.